N-[1-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentyl]but-2-ynamide

• IUPAC Name: N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentyl]but-2-ynamide
• InChI: InChI=1S/C14H17N3O2/c1-2-5-11(18)16-14(8-3-4-9-14)13-15-12(19-17-13)10-6-7-10/h10H,3-4,6-9H2,1H3,(H,16,18)
• InChI Key: LCMVWJMMLUGBMW-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1(CCCC1)C2=NOC(=N2)C3CC3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• CAS No.: 2411243-28-0

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and two carbon atoms. They are known to be a part of many marketed drugs and have been synthesized as potential anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has been achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. Another method involves the cyclocondensation of N-phenyl hydrazine with acrylonitrile in ethanol at reflux.

Molecular Structure Analysis

1,2,4-Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, where nitrogen has been a stronger hydrogen bond acceptor than oxygen. The X-ray diffraction data of some 1,2,4-oxadiazoles revealed intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and an NH2 group.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to their low aromaticity and the presence of a weak O–N bond.

Physical and Chemical Properties Analysis

The physical and chemical properties of a specific 1,2,4-oxadiazole compound can vary based on its substituents. For instance, one 1,2,4-oxadiazole compound was reported as a yellow powder with a melting point of 188–190°C.

Mechanism of Action

While the specific mechanism of action for your compound is not available, 1,2,4-oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy, agents for treatment of age-related diseases, antimicrobials, and more.

Safety and Hazards

The safety and hazards of a specific 1,2,4-oxadiazole compound would depend on its specific structure and substituents. Some 1,2,4-oxadiazole compounds are classified as combustible and toxic.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse functionalities is an important goal for modern organic chemistry. They have potential applications in the development of new drugs, energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.